Cas no 919736-51-9 (1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid
• CAS No: 919736-51-9
• MF: C₁₁H₁₂ClN₅O₂
• MW: 281.698280334473
• CID: 6536135
• Update Time: 2025-10-05

1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(2-chloro-9H-purin-6-yl)-

• Inchi： 1S/C11H12ClN5O2/c12-11-15-8-7(13-5-14-8)9(16-11)17-3-1-6(2-4-17)10(18)19/h5-6H,1-4H2,(H,18,19)(H,13,14,15,16)
• InChI Key： UNANAGYRIFIIJZ-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC(Cl)=N2)NC=N3)CCC(C(O)=O)CC1

Experimental Properties

• Density: 1.582±0.06 g/cm3(Predicted)
• pka: 4.33±0.20(Predicted)

1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid

1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid (CAS No. 919736-51-9): An Overview

1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid (CAS No. 919736-51-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of purine derivatives, which are known for their involvement in various biological processes, including nucleic acid synthesis and cellular signaling.

The chemical structure of 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid features a piperidine ring attached to a purine scaffold, with a chlorine atom at the 2-position of the purine ring and a carboxylic acid group at the 4-position of the piperidine ring. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction and cell proliferation. This property makes it a promising lead compound for the development of novel therapeutic agents targeting cancer and other proliferative disorders.

In addition to its kinase inhibitory activity, 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid has also been investigated for its anti-inflammatory properties. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce inflammation in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent. The mechanism underlying this effect is thought to involve the modulation of pro-inflammatory cytokines and signaling pathways.

The pharmacokinetic properties of 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have indicated that 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid is well-tolerated at therapeutic doses. However, further investigations are needed to fully assess its safety profile and identify any potential side effects or contraindications. These studies are essential for ensuring the safe and effective use of this compound in clinical settings.

The synthesis of 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid has been optimized using various methodologies, including microwave-assisted synthesis and catalytic approaches. These methods have significantly improved the yield and purity of the final product, making it more accessible for research purposes. The availability of high-quality synthetic routes is crucial for advancing the development of this compound into viable therapeutic agents.

In conclusion, 1-(2-Chloro-9H-purin-6-yl)-piperidine-4-carboxylic acid (CAS No. 919736-51-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.